Cas no 2092516-13-5 (4-Bromo-1-isobutyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-isobutyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2092516-13-5
• MF: C₉H₁₂BrF₃N₂
• MW: 285.10419178009
• CID: 5056385
• Update Time: 2023-08-25

4-Bromo-1-isobutyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isobutyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-bromo-5-methyl-1-(2-methylpropyl)-3-(trifluoromethyl)pyrazole
• 4-Bromo-1-isobutyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C9H12BrF3N2/c1-5(2)4-15-6(3)7(10)8(14-15)9(11,12)13/h5H,4H2,1-3H3
• InChI Key： DDHNXSJMJITVRR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C=1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8